N-((6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)benzenesulfonamide

• IUPAC Name: N-[(6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C14H15N5O3S/c1-2-22-14-9-8-12-16-17-13(19(12)18-14)10-15-23(20,21)11-6-4-3-5-7-11/h3-9,15H,2,10H2,1H3
• InChI Key: MJBRXEDOFIPWCH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NN2C(=NN=C2CNS(=O)(=O)C3=CC=CC=C3)C=C1
• Molecular Formula: C14H15N5O3S
• Molecular Weight: 333.37 g/mol
• CAS No.: 2034373-36-7

Description

Molecular Structure Analysis

The molecular structure of this compound includes a triazolopyridazine ring substituted with an ethoxy group at the 6-position and a benzenesulfonamide group attached via a methylene bridge. The exact structure can be determined using techniques such as NMR spectroscopy.

Physical and Chemical Properties Analysis

The compound has a molecular weight of 333.37. Other physical and chemical properties such as melting point, density, solubility, and pKa are not specified in the available resources.

Scientific Research Applications

Anti-asthmatic Activities

• Synthesis and Evaluation of Anti-asthmatic Properties : A study described the synthesis of novel ([1,2,4]triazolo[1,5-b]pyridazin-6-yl)oxyalkylsulfonamides and their evaluation for inhibiting platelet-activating factor (PAF)-induced bronchoconstriction in guinea pigs. Certain compounds exhibited potent anti-asthmatic activity, indicating potential therapeutic value for asthma and other respiratory diseases (Kuwahara et al., 1997).

Antimicrobial Activities

• Antibacterial and Antifungal Properties : Research on 2-pyrazoline derivatives bearing benzenesulfonamide moieties showed promising antibacterial and antifungal activities against various organisms, including E. coli and S. aureus. This underscores the potential of these compounds in developing new antimicrobial agents (Hassan, 2013).

Anti-HIV and Anticancer Activities

• Evaluation for Anti-HIV and Anticancer Effects : A series of 4-chloro-2-mercapto-5-methyl-N-(1,2,4-triazolo[4,3-a]pyrid-3-yl)benzenesulfonamides demonstrated moderate to fairly high anti-HIV activity and moderate anticancer activity, showcasing the therapeutic potential of these compounds for HIV and cancer treatment (Brzozowski, 1998).

Inhibition of Carbonic Anhydrases

• Carbonic Anhydrase Inhibition for Potential Therapeutic Applications : A study involving benzenesulfonamides incorporating various moieties showed significant inhibition of human carbonic anhydrase isozymes, suggesting applications in treating diseases related to these enzymes (Alafeefy et al., 2015).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available resources. As with all chemicals, appropriate safety measures should be taken when handling this compound.

Mechanism of Action

Target of Action

Similar compounds have been found to exhibit anti-tubercular activity againstMycobacterium tuberculosis H37Ra .

Mode of Action

It’s worth noting that similar compounds have been found to exhibit significant activity against mycobacterium tuberculosis h37ra . The molecular interactions of these compounds in docking studies reveal their suitability for further development .

Biochemical Pathways

It’s worth noting that similar compounds have been found to exhibit significant activity against mycobacterium tuberculosis h37ra , suggesting that they may affect the biochemical pathways associated with this bacterium.

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for similar compounds .

Result of Action

Similar compounds have been found to exhibit significant activity against mycobacterium tuberculosis h37ra , suggesting that they may have a bactericidal effect.

Action Environment

It’s worth noting that the efficacy of similar compounds has been evaluated in vitro , suggesting that they may be influenced by factors such as temperature, pH, and the presence of other substances.